Cas no 19286-37-4 (Convicine)

• Product Name: Convicine
• CAS No: 19286-37-4
• Molecular Formula: C₁₀H₁₅N₃O₈
• Molecular Weight: 305.2414
• CID: 208646
• PubChem ID: 88000

Convicine Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,6-amino-5-(b-D-glucopyranosyloxy)-
• 6-Amino-5-beta-D-glucopyranosyloxyuracil
• 6-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl beta-D-glucopyranoside
• Convicine
• 6-Amino-5-(β-D-glucopyranosyloxy)-2,4(1H,3H)-pyrimidinedione
• AC1L3ETZ
• 19286-37-4
• C08430
• UNII-6O6R2591X5
• CS-0113903
• CONVICINE [MI]
• 6-amino-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-1H-pyrimidine-2,4-dione
• HY-135738
• 6-amino-2-hydroxy-5-(beta-d-glucopyranosyloxy)-4-pyrimidinone
• SCHEMBL4630048
• 6-Amino-5-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)pyrimidine-2,4(1H,3H)-dione
• AC1Q6LTN
• NS00094167
• CHEBI:3867
• 6-amino-5-(b-d-glucopyranosyloxy)-2,4(1h,3h)-pyrimidinedione
• 6-amino-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1H-pyrimidine-2,4-dione
• 4-Amino-2,6-dihydroxypyrimidin-5-yl hexopyranoside
• Q27106221
• SureCN4630048
• DTXSID60940958
• 6O6R2591X5
• Covicine

• InChIKey： JJWYIMQKLTVAGZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H15N3O8/c11-7-6(8(18)13-10(19)12-7)21-9-5(17)4(16)3(15)2(1-14)20-9/h2-5,9,14-17H,1H2,(H4,11,12,13,18,19)
• SMILES： OCC1OC(OC2=C(N)NC(=O)NC2=O)C(O)C(O)C1O

Computed Properties

• Exact Mass: 305.08591445g/mol
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 3
• Monoisotopic Mass: 305.08591445g/mol
• Heavy Atom Count: 21
• Complexity: 481
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.4
• Topological Polar Surface Area: 184Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds